Cas no 2227748-32-3 ((2R)-5-cyclopropylpentan-2-amine)

• Product Name: (2R)-5-cyclopropylpentan-2-amine
• CAS No: 2227748-32-3
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 5946917
• PubChem ID: 153129368
• Update Time: 2025-05-26

(2R)-5-cyclopropylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-5-cyclopropylpentan-2-amine
• 2227748-32-3
• EN300-1833212

• Inchi： 1S/C8H17N/c1-7(9)3-2-4-8-5-6-8/h7-8H,2-6,9H2,1H3/t7-/m1/s1
• InChI Key： VWKWLQZOSWQCPD-SSDOTTSWSA-N
• SMILES： N[C@H](C)CCCC1CC1

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-5-cyclopropylpentan-2-amine

Exploring the Unique Properties and Applications of (2R)-5-cyclopropylpentan-2-amine (CAS No. 2227748-32-3)

In the ever-evolving landscape of chemical research, (2R)-5-cyclopropylpentan-2-amine (CAS No. 2227748-32-3) has emerged as a compound of significant interest. This chiral amine, characterized by its cyclopropyl moiety and pentan-2-amine backbone, offers a unique structural framework that has captured the attention of pharmaceutical and agrochemical researchers. Its stereospecificity and molecular flexibility make it a valuable building block in the synthesis of complex bioactive molecules.

The compound's CAS number 2227748-32-3 serves as a crucial identifier in global chemical databases, ensuring precise tracking in research publications and regulatory documentation. Recent studies have highlighted its potential in asymmetric synthesis, particularly in the development of chiral catalysts and pharmaceutical intermediates. The cyclopropyl group contributes to enhanced metabolic stability, a feature highly sought after in drug discovery programs targeting CNS disorders and chronic diseases.

From a synthetic chemistry perspective, (2R)-5-cyclopropylpentan-2-amine presents interesting challenges and opportunities. The stereocenter at C-2 position requires careful control during synthesis, making it a test case for developing novel enantioselective methods. Researchers are particularly interested in how the cyclopropyl constraint affects the molecule's conformational preferences and how this might influence biological activity in derived compounds.

The growing interest in sustainable chemistry has brought additional attention to compounds like 2227748-32-3. Its potential as a bioisostere for bulkier aromatic groups aligns with current trends in molecular simplification strategies. Pharmaceutical companies are actively investigating whether this compound's scaffold could help reduce molecular weight and improve solubility in drug candidates - key parameters in the industry's pursuit of Lipinski rule-compliant molecules.

Analytical characterization of (2R)-5-cyclopropylpentan-2-amine presents its own set of scientific challenges. The chiral purity determination requires sophisticated techniques such as chiral HPLC or capillary electrophoresis, while the cyclopropyl proton signals in NMR spectroscopy often appear as distinctive multiplets in the upfield region. These analytical fingerprints are crucial for quality control in research settings where enantiomeric excess is critical for biological activity.

In material science applications, the rigid cyclopropane ring of this compound has shown promise in modifying polymer properties. Early-stage research suggests potential as a monomer or additive that could influence chain packing dynamics in specialty polymers. This aligns with current industry focus on high-performance materials with tailored mechanical and thermal characteristics.

The safety profile of CAS 2227748-32-3 remains an active area of investigation, with particular attention to its metabolic pathways and potential enzyme interactions. As regulatory requirements for new chemical entities become increasingly stringent, understanding these aspects early in development can provide significant advantages in both academic research and industrial applications.

Looking forward, the scientific community anticipates expanded applications for (2R)-5-cyclopropylpentan-2-amine across multiple disciplines. Its combination of structural novelty and synthetic accessibility positions it as an interesting case study in molecular design principles. Continued research will likely reveal additional utilities for this versatile chiral building block in fields ranging from medicinal chemistry to advanced materials development.